(4E)-5-(3-bromophenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)pyrrolidine-2,3-dione
CAS No.:
Cat. No.: VC16318718
Molecular Formula: C19H13BrN2O5
Molecular Weight: 429.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H13BrN2O5 |
|---|---|
| Molecular Weight | 429.2 g/mol |
| IUPAC Name | 2-(3-bromophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C19H13BrN2O5/c1-10-8-14(21-27-10)22-16(11-4-2-5-12(20)9-11)15(18(24)19(22)25)17(23)13-6-3-7-26-13/h2-9,16,24H,1H3 |
| Standard InChI Key | YNPRDTHROFERMD-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=NO1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC(=CC=C4)Br |
Introduction
Synthesis and Characterization
The synthesis of this compound typically involves multi-step organic reactions that integrate brominated aromatic compounds, furan derivatives, and pyrrolidine intermediates. Key methods include:
-
Condensation Reactions:
-
The furan ring is introduced via aldol condensation with a hydroxymethylidene group.
-
-
Cyclization:
-
Formation of the pyrrolidine ring through cyclization of dione precursors.
-
-
Bromination:
-
The bromophenyl group is introduced using electrophilic aromatic substitution.
-
-
Characterization Techniques:
-
NMR Spectroscopy: Identifies hydrogen and carbon environments in the molecule.
-
Mass Spectrometry (MS): Confirms molecular weight.
-
Infrared (IR) Spectroscopy: Detects functional groups like hydroxyl (-OH) and carbonyl (C=O).
-
Medicinal Chemistry
Due to its structural complexity and functional groups, this compound has potential as a lead molecule for drug discovery:
-
The bromophenyl group may enhance binding affinity to biological targets through halogen bonding.
-
The oxazole ring is commonly found in bioactive molecules with antimicrobial or anticancer properties.
Material Science
The aromaticity and electron-rich nature of the furan and oxazole rings could make this compound suitable for:
-
Organic semiconductors.
-
Light-emitting diodes (LEDs).
Table 2: Hypothetical Biological Activities
| Activity | Mechanism |
|---|---|
| Antimicrobial | Disruption of bacterial membranes |
| Anticancer | DNA intercalation or enzyme inhibition |
| Anti-inflammatory | Modulation of cyclooxygenase (COX) enzymes |
Limitations and Future Research
-
Stability:
-
The hydroxy-methylidene group may be prone to hydrolysis under acidic or basic conditions.
-
-
Toxicity:
-
Brominated compounds can exhibit toxicity; further studies are required to assess safety profiles.
-
-
Optimization:
-
Structural modifications could improve solubility or binding affinity for specific targets.
-
This compound represents an intriguing candidate for further exploration in both pharmaceutical development and material science applications due to its unique chemical structure and functional versatility.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume